Cas no 1274826-77-5 (2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 1274826-77-5
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6239440
• PubChem ID: 55066891
• Update Time: 2025-05-23

2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• 2-[1-[3-(trifluoromethyl)phenyl]triazol-4-yl]ethanol
• AKOS006078456
• F6511-9319
• 1274826-77-5
• 2-{1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

• Inchi： 1S/C11H10F3N3O/c12-11(13,14)8-2-1-3-10(6-8)17-7-9(4-5-18)15-16-17/h1-3,6-7,18H,4-5H2
• InChI Key： NJHOLHGWBZCVMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C=C(CCO)N=N1)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazol-4-yl}ethan-1-ol

2-{1-3-(Trifluoromethyl)Phenyl-1H-1,2,3-Triazol-4-yl}Ethan-1-ol: A Comprehensive Overview

The compound 2-{1-3-(Trifluoromethyl)Phenyl-1H-1,2,3-Triazol-4-yl}Ethan-1-ol, identified by the CAS number 1274826-77-5, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug development, materials science, and agricultural chemistry. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a trifluoromethyl-substituted phenyl group attached to a 1H-1,2,3-triazole ring. The triazole moiety is known for its ability to form stable conjugated systems, which enhances the molecule's electronic properties. The ethanolic group further contributes to its hydrophilic nature, making it suitable for applications in aqueous environments. Researchers have recently explored the synthesis of this compound using click chemistry methodologies, which have proven to be efficient and scalable for industrial production.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Studies using density functional theory (DFT) have revealed that the trifluoromethyl group significantly influences the molecule's electron-withdrawing properties, thereby affecting its interaction with biological systems. This understanding has paved the way for its application as a stabilizing agent in drug delivery systems and as a precursor for advanced materials.

In terms of physical properties, this compound exhibits high thermal stability and moderate solubility in organic solvents. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and gas chromatography (GC), respectively. These properties make it suitable for use in high-performance applications where thermal stability is crucial. Recent research has also focused on its photochemical behavior, revealing potential applications in light-sensitive materials and sensors.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery. Additionally, studies on its cytotoxicity have shown low toxicity levels, making it a promising candidate for therapeutic applications. Collaborative efforts between chemists and biologists have led to the development of analogs with enhanced bioactivity, further expanding its utility.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Results indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings. Regulatory agencies have recognized these findings, emphasizing the need for responsible handling and disposal practices.

In conclusion, 2-{1-3-(Trifluoromethyl)Phenyl-1H-1,2,3-Triazol-4-yl}Ethan-1-Ol represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and favorable safety profile make it an invaluable tool in modern scientific research. As ongoing studies continue to uncover new insights into its structure-function relationships and practical uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.